5-benzyl-6-hydroxy-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-4(3H)-pyrimidinone

• IUPAC Name: 5-benzyl-4-hydroxy-2-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C18H21N3O3S/c22-15(21-9-5-2-6-10-21)12-25-18-19-16(23)14(17(24)20-18)11-13-7-3-1-4-8-13/h1,3-4,7-8H,2,5-6,9-12H2,(H2,19,20,23,24)
• InChI Key: SWUPOTIUECMCSF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CSC2=NC(=C(C(=O)N2)CC3=CC=CC=C3)O
• Molecular Formula: C18H21N3O3S
• Molecular Weight: 359.4 g/mol

Description

5-benzyl-6-hydroxy-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-4(3H)-pyrimidinone is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique structure and mechanism of action, which makes it a valuable tool for researchers in various fields. In

Mechanism of Action

The mechanism of action of 5-benzyl-6-hydroxy-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-4(3H)-pyrimidinone is not fully understood. However, it has been suggested that this compound may inhibit the activity of certain enzymes by binding to their thiol groups. This mechanism of action is similar to that of other thiol-reactive compounds, such as N-ethylmaleimide.
Biochemical and Physiological Effects:
5-benzyl-6-hydroxy-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-4(3H)-pyrimidinone has been shown to have a number of biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of certain enzymes, such as lactate dehydrogenase. Additionally, 5-benzyl-6-hydroxy-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-4(3H)-pyrimidinone has been shown to have antitumor activity in vitro.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-benzyl-6-hydroxy-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-4(3H)-pyrimidinone is its unique structure and mechanism of action. This compound is a valuable tool for researchers who are investigating the role of thiol groups in enzyme catalysis and the mechanism of action of various cancer drugs. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments that use this compound.

Future Directions

There are a number of future directions that could be explored in the study of 5-benzyl-6-hydroxy-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-4(3H)-pyrimidinone. For example, future studies could investigate the mechanism of action of this compound in more detail, in order to better understand how it interacts with thiol groups. Additionally, future studies could investigate the potential therapeutic applications of this compound, particularly in the treatment of cancer. Finally, future studies could investigate the use of this compound as a tool for investigating the mechanism of action of other drugs that interact with thiol groups.

Scientific Research Applications

5-benzyl-6-hydroxy-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-4(3H)-pyrimidinone has been extensively studied for its potential applications in scientific research. This compound has been shown to have antitumor activity, and it has been used in studies to investigate the mechanism of action of various cancer drugs. Additionally, 5-benzyl-6-hydroxy-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-4(3H)-pyrimidinone has been used in studies to investigate the role of thiol groups in enzyme catalysis.